Cas no 2229622-30-2 (2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal)

• Product Name: 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal
• CAS No: 2229622-30-2
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 6241844
• PubChem ID: 165968648
• Update Time: 2025-07-20

2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal
• 2-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]propanal
• 2229622-30-2
• EN300-1751475

• Inchi： 1S/C12H18N2OS/c1-9(8-15)11-10(2)13-12(16-11)14-6-4-3-5-7-14/h8-9H,3-7H2,1-2H3
• InChI Key： PTQHESYUDYWZRH-UHFFFAOYSA-N
• SMILES： S1C(C(C=O)C)=C(C)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal

Research Brief on 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal (CAS: 2229622-30-2)

In recent years, the compound 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal (CAS: 2229622-30-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The structural uniqueness of this compound, characterized by the presence of a piperidine ring and a thiazole moiety, contributes to its bioactivity and makes it a valuable candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties of 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal. One key area of interest is its role as a potential inhibitor of enzymes involved in inflammatory and neurodegenerative diseases. Preliminary in vitro assays have demonstrated its ability to selectively target and modulate the activity of certain kinases and proteases, which are critical in disease progression. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutics.

The synthesis and optimization of 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal have also been explored in recent research. Advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, have been employed to improve yield and purity. Researchers have reported successful scale-up procedures, which are essential for future preclinical and clinical studies. Additionally, computational modeling has been utilized to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In vivo studies have further validated the therapeutic potential of this compound. Animal models of chronic inflammation and neurodegeneration have shown significant reduction in disease markers following treatment with 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal. These results highlight its efficacy and safety profile, although further toxicological studies are required to ensure its suitability for human trials. The compound's ability to cross the blood-brain barrier has also been noted, making it a promising candidate for central nervous system (CNS) disorders.

Despite these advancements, challenges remain in the development of 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of this research into clinical applications.

In conclusion, 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropanal represents a promising avenue for drug discovery. Its unique chemical structure and demonstrated bioactivity make it a compelling subject for further research. Continued exploration of its mechanisms of action, coupled with advancements in synthetic and analytical techniques, will be crucial in unlocking its full therapeutic potential. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative medical solutions.